Sodium 2-Ethylhexanoate (CAS 19766-89-3): Physicochemical Profiling, Pharmaceutical Applications, and Synthesis Workflows
Sodium 2-Ethylhexanoate (CAS 19766-89-3): Physicochemical Profiling, Pharmaceutical Applications, and Synthesis Workflows
Introduction to the "Lipophilic Sodium Source"
Sodium 2-ethylhexanoate (CAS 19766-89-3) is a specialized organic sodium salt derived from 2-ethylhexanoic acid, a branched-chain fatty acid[1]. In both drug development and materials science, researchers frequently encounter a fundamental challenge: introducing a sodium cation into a highly water-sensitive system. Traditional inorganic sodium bases (e.g., sodium hydroxide or sodium carbonate) require aqueous or highly polar environments, which can degrade sensitive molecular architectures.
Sodium 2-ethylhexanoate solves this through its unique amphiphilic character. The aliphatic branched chain imparts significant lipophilicity, enabling the compound to dissolve readily in a variety of organic solvents such as ethyl acetate, methanol, and ethanol. This distinct solubility profile positions it as an indispensable reagent for the anhydrous synthesis of active pharmaceutical ingredient (API) sodium salts, as well as a catalyst precursor and polymer stabilizer in industrial applications.
Physicochemical Profiling
Understanding the baseline physicochemical properties of sodium 2-ethylhexanoate is critical for predicting its behavior in complex solvent matrices. The compound is highly hygroscopic, necessitating rigorous storage under inert atmospheric conditions to prevent moisture-induced degradation or clumping[2].
| Property | Value | Reference |
| Chemical Formula | C₈H₁₅NaO₂ | [3] |
| Molecular Weight | 166.19 g/mol | |
| CAS Registry Number | 19766-89-3 | [1] |
| Appearance | White to off-white crystalline powder | |
| Melting Point | > 300 °C | [4] |
| Solubility | Soluble in water, methanol, ethanol, ethyl acetate | [2] |
| pKa (Parent Acid) | ~4.82 (at 20 °C) | [2] |
Mechanistic Role in Pharmaceutical Salt Formation
In pharmaceutical development, formulating an API as a sodium salt often improves its aqueous solubility and bioavailability. However, many APIs—particularly beta-lactam antibiotics like sulbactam and cefuroxime—are highly susceptible to hydrolytic degradation (ring-opening) in aqueous environments[5].
Sodium 2-ethylhexanoate acts as an anhydrous cation donor. Because it is soluble in organic solvents, it allows for a homogeneous phase cation-exchange reaction. When the free acid of the API and sodium 2-ethylhexanoate are mixed in an organic solvent (e.g., ethyl acetate), the sodium ion is transferred to the API. The resulting API-sodium salt, being highly polar and insoluble in the organic phase, rapidly precipitates. Meanwhile, the byproduct (2-ethylhexanoic acid) remains highly soluble in the organic solvent, driving the reaction to completion via Le Chatelier's principle and allowing for easy separation by simple filtration.
Fig 1. Homogeneous cation exchange workflow for API sodium salt synthesis.
Experimental Protocol: Anhydrous Synthesis of Beta-Lactam Sodium Salts
To ensure high yield and purity, the following self-validating protocol outlines the synthesis of a beta-lactam sodium salt using sodium 2-ethylhexanoate.
Objective: To synthesize the sodium salt of a water-sensitive API without hydrolytic degradation. Materials: API free acid, Sodium 2-ethylhexanoate (purity >98.0%), Anhydrous Ethyl Acetate (EtOAc), Nitrogen gas.
Step-by-Step Methodology:
-
System Purging: Purge the reaction vessel with dry nitrogen. Causality: Eliminating atmospheric moisture prevents the hydrolysis of the sensitive beta-lactam pharmacophore during the reaction.
-
API Dissolution: Dissolve 1.0 equivalent of the API free acid in anhydrous EtOAc at room temperature.
-
Reagent Preparation: In a separate flask, dissolve 1.05 equivalents of sodium 2-ethylhexanoate in anhydrous EtOAc. Causality: A slight stoichiometric excess ensures complete conversion of the API, while the lipophilic branched chain of the reagent guarantees full dissolution in the organic phase.
-
Controlled Addition: Cool the API solution to 0–5 °C. Add the sodium 2-ethylhexanoate solution dropwise over 30 minutes under vigorous stirring. Causality: Controlled dropwise addition prevents local supersaturation, promoting the growth of uniform, highly crystalline API-Na particles rather than trapping impurities in amorphous aggregates.
-
Crystallization & Filtration: As the cation exchange occurs, the API-Na salt will precipitate as a white solid. Continue stirring for 1 hour to maximize yield. Filter the suspension under a nitrogen blanket.
-
Washing & Self-Validation: Wash the filter cake with cold, anhydrous EtOAc to remove the 2-ethylhexanoic acid byproduct. Self-Validation Step: Analyze the final wash filtrate using Gas Chromatography-Flame Ionization Detection (GC-FID). The absence of the 2-ethylhexanoic acid peak in the filtrate confirms that the API cake is free of residual reagent, validating the washing efficacy and ensuring pharmaceutical-grade purity.
-
Drying: Dry the product under vacuum at 40 °C to a constant weight.
Industrial Applications: Catalysis and Polymer Stabilization
Beyond pharmaceuticals, sodium 2-ethylhexanoate is a vital chemical intermediate. It serves as a precursor in the synthesis of metal 2-ethylhexanoates (e.g., cerium(III) 2-ethylhexanoate), which are utilized as homogeneous catalysts to improve combustion efficiency in fuels. Additionally, it functions as a polymer stabilizer and crosslinking agent in the manufacture of coatings and adhesives, enhancing the thermal durability and performance of the final polymer matrices.
Toxicological Profile and Safety Protocols
While highly useful, sodium 2-ethylhexanoate presents specific toxicological hazards that must be managed rigorously. According to GHS classifications, it is categorized under Health Hazard (GHS08).
Key Hazards:
-
Reproductive Toxicity (H360D / H361): The compound is suspected of damaging fertility or the unborn child (Repr. 1B)[3][6].
-
Irritation (H315, H319, H335): It causes skin and serious eye irritation, and may cause respiratory irritation[3].
Handling and Mitigation Strategy: All handling must occur within a certified fume hood or under local exhaust ventilation to prevent inhalation of dust or aerosols[6]. Personnel must wear N95-equivalent dust masks, tightly fitting safety goggles, and chemical-impermeable gloves[6]. Because the compound is hygroscopic, it must be stored tightly closed in a dry, cool, and well-ventilated area, locked up to prevent unauthorized access[2][6].
Fig 2. Safety and handling logical workflow for Sodium 2-ethylhexanoate.
References
-
CymitQuimica. "CAS 19766-89-3: Sodium 2-ethylhexanoate".1
-
Sigma-Aldrich. "Sodium 2-ethylhexanoate 97% 19766-89-3".
-
ChemicalBook. "Sodium 2-ethylhexanoate | 19766-89-3 Properties". 4
-
Merck. "Sodium 2-ethylhexanoate 97 19766-89-3".5
-
PubChem - NIH. "Sodium 2-ethylhexanoate | C8H15NaO2 | CID 23672331". 3
-
TCI EUROPE N.V. "Sodium 2-Ethylhexanoate | 19766-89-3".
-
ChemBK. "Sodium 2-ethylhexanoate - Physico-chemical Properties". 2
-
ECHEMI. "Sodium 2-ethylhexanoate SDS, 19766-89-3 Safety Data Sheets". 6
Sources
- 1. CAS 19766-89-3: Sodium 2-ethylhexanoate | CymitQuimica [cymitquimica.com]
- 2. chembk.com [chembk.com]
- 3. Sodium 2-ethylhexanoate | C8H15NaO2 | CID 23672331 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Sodium 2-ethylhexanoate | 19766-89-3 [chemicalbook.com]
- 5. Sodium 2-ethylhexanoate 97 19766-89-3 [merckmillipore.com]
- 6. echemi.com [echemi.com]
